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Compound of Interest

Compound Name:
1-ethyl-1H-pyrazole-4-

carbohydrazide

Cat. No.: B1275319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of 1-ethyl-1H-pyrazole-4-
carbohydrazide, a heterocyclic compound of interest in medicinal chemistry. The document

details its chemical identity, a plausible synthetic route, and explores the biological activities

associated with the broader class of pyrazole-4-carbohydrazide derivatives. While specific

quantitative bioactivity data and established signaling pathways for this particular molecule are

not extensively documented in publicly available literature, this guide extrapolates potential

mechanisms of action and experimental approaches based on structurally similar compounds.

This information is intended to serve as a foundational resource for researchers investigating

this and related molecules for therapeutic applications.

Chemical Identity
IUPAC Name: 1-ethylpyrazole-4-carbohydrazide[1]

CAS Number: 512809-51-7[1]

Chemical Structure:

Caption: 2D structure of 1-ethyl-1H-pyrazole-4-carbohydrazide.
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Property Value Source

Molecular Formula C6H10N4O [1]

Molecular Weight 154.17 g/mol [1]

Synthesis
A definitive, step-by-step published synthesis protocol for 1-ethyl-1H-pyrazole-4-
carbohydrazide is not readily available. However, based on established organic chemistry

principles and general methods for the synthesis of analogous pyrazole-4-carbohydrazides, a

plausible two-step synthetic route can be proposed. This pathway would commence with the

synthesis of the ester precursor, ethyl 1-ethyl-1H-pyrazole-4-carboxylate, followed by its

conversion to the target carbohydrazide.

Proposed Synthetic Pathway

Ethyl Acetoacetate + Triethyl Orthoformate Ethyl 2-(ethoxymethylene)-3-oxobutanoateReflux Ethyl 1-ethyl-1H-pyrazole-4-carboxylateEthylhydrazine 1-ethyl-1H-pyrazole-4-carbohydrazideHydrazine Hydrate

Click to download full resolution via product page

Caption: Proposed synthesis of 1-ethyl-1H-pyrazole-4-carbohydrazide.

Experimental Protocols (Hypothetical)
The following are hypothetical protocols based on general procedures for similar reactions.

Researchers should optimize these conditions.

Step 1: Synthesis of Ethyl 1-ethyl-1H-pyrazole-4-carboxylate

This step involves the reaction of ethyl 2-(ethoxymethylene)-3-oxobutanoate with

ethylhydrazine.

Materials:

Ethyl 2-(ethoxymethylene)-3-oxobutanoate
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Ethylhydrazine

Ethanol (solvent)

Procedure:

Dissolve ethyl 2-(ethoxymethylene)-3-oxobutanoate in ethanol in a round-bottom flask.

Add ethylhydrazine to the solution, potentially in the presence of a mild acid or base

catalyst.

Reflux the reaction mixture for several hours, monitoring the progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture and remove the solvent under reduced

pressure.

Purify the crude product by column chromatography on silica gel.

Step 2: Synthesis of 1-ethyl-1H-pyrazole-4-carbohydrazide

This step involves the hydrazinolysis of the corresponding ethyl ester.

Materials:

Ethyl 1-ethyl-1H-pyrazole-4-carboxylate

Hydrazine hydrate

Ethanol (solvent)

Procedure:

Dissolve ethyl 1-ethyl-1H-pyrazole-4-carboxylate in ethanol in a round-bottom flask.

Add an excess of hydrazine hydrate to the solution.

Reflux the mixture for several hours, monitoring the reaction by TLC.
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After the reaction is complete, cool the mixture to room temperature, which may cause the

product to precipitate.

Collect the solid product by filtration, wash with cold ethanol, and dry under vacuum.

Biological Activities and Potential Applications
While specific biological data for 1-ethyl-1H-pyrazole-4-carbohydrazide is scarce, the

pyrazole-4-carbohydrazide scaffold is present in numerous compounds with a wide range of

documented biological activities. This suggests that the title compound could be a valuable

starting point for the development of new therapeutic agents.

The biological activities of various pyrazole derivatives containing a carbohydrazide moiety

include:

Antitubercular: Pyrazole-based carbohydrazide derivatives have shown potent activity

against Mycobacterium tuberculosis, including drug-resistant strains.[2][3] The proposed

mechanism of action for some of these compounds is the inhibition of the enoyl-acyl carrier

protein reductase (InhA), an essential enzyme in the mycobacterial cell wall synthesis.[2]

Anticancer: Certain salicylaldehyde-pyrazole-carbohydrazide derivatives have been

investigated for their ability to inhibit the proliferation of cancer cell lines, such as A549 lung

cancer cells, by inducing apoptosis.[4]

Anti-inflammatory and Analgesic: The pyrazole nucleus is a well-known pharmacophore in

anti-inflammatory drugs. Some pyrazole carbohydrazide derivatives have exhibited anti-

inflammatory and antinociceptive (analgesic) properties.[4]

Antimicrobial and Antiparasitic: This class of compounds has also demonstrated

antibacterial, antifungal, and antiparasitic activities, including leishmanicidal and antimalarial

effects.[4]

Potential Mechanism of Action: A Focus on
Antitubercular Activity
Given the promising antitubercular activity of related compounds, a plausible mechanism of

action for 1-ethyl-1H-pyrazole-4-carbohydrazide could involve the inhibition of InhA. The
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following diagram illustrates this hypothetical pathway.

Mycobacterium tuberculosis Cell

1-ethyl-1H-pyrazole-
4-carbohydrazide InhA (Enoyl-ACP reductase)Inhibition Fatty Acid Synthase II (FASII) PathwayCatalyzes Mycolic Acid SynthesisLeads to Cell Wall IntegrityEssential for Bacterial Cell DeathDisruption leads to

Click to download full resolution via product page

Caption: Hypothetical mechanism of antitubercular action.

Future Directions
The information presented in this guide highlights the potential of 1-ethyl-1H-pyrazole-4-
carbohydrazide as a scaffold for drug discovery. To fully elucidate its therapeutic potential, the

following experimental avenues are recommended:

Definitive Synthesis and Characterization: Development and optimization of a reliable

synthetic protocol followed by full characterization of the compound using modern analytical

techniques (NMR, Mass Spectrometry, etc.).

In Vitro Biological Screening: Comprehensive screening against a panel of cancer cell lines,

bacterial and fungal strains, and relevant enzymes (e.g., InhA, kinases) to identify primary

biological targets.

Quantitative Structure-Activity Relationship (QSAR) Studies: Synthesis and evaluation of a

library of analogues to establish relationships between chemical structure and biological

activity, guiding the design of more potent and selective compounds.

Mechanism of Action Studies: Once a significant biological activity is confirmed, detailed

mechanistic studies should be undertaken to identify the specific molecular targets and

signaling pathways involved.

Conclusion
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1-ethyl-1H-pyrazole-4-carbohydrazide is a molecule with a chemical structure that suggests

potential for a range of biological activities, particularly in the areas of infectious diseases and

oncology. While specific experimental data for this compound is limited, this technical guide

provides a solid foundation for researchers by outlining its chemical properties, proposing a

synthetic route, and contextualizing its potential within the broader class of pyrazole-4-

carbohydrazide derivatives. Further investigation into this compound and its analogues is

warranted to explore its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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